Cas no 59084-71-8 (Methyl 2-cyano-4,5-dimethoxybenzoate)

• Product Name: Methyl 2-cyano-4,5-dimethoxybenzoate
• CAS No: 59084-71-8
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 4949742
• Update Time: 2025-05-21

Methyl 2-cyano-4,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyano-4,5-dimethoxybenzoate
• 2-Cyano-4,5-dimethoxybenzoic acid methyl ester
• Methyl 2-cyano-4,5-dimethoxybenzoate

• Inchi： 1S/C11H11NO4/c1-14-9-4-7(6-12)8(11(13)16-3)5-10(9)15-2/h4-5H,1-3H3
• InChI Key： KYGPOZXWQJUGMS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)OC)C(C#N)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 296
• XLogP3: 1.4
• Topological Polar Surface Area: 68.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 2-cyano-4,5-dimethoxybenzoate

Methyl 2-cyano-4,5-dimethoxybenzoate (CAS No. 59084-71-8): A Comprehensive Overview

Methyl 2-cyano-4,5-dimethoxybenzoate (CAS No. 59084-71-8) is a specialized organic compound that has garnered attention in various chemical and pharmaceutical applications. This ester derivative, characterized by its cyano and dimethoxy functional groups, is widely utilized in synthetic chemistry due to its unique reactivity and structural features. Researchers and industry professionals often seek information on its synthesis, properties, and applications, making it a topic of interest in both academic and industrial settings.

The compound's molecular formula is C₁₁H₁₁NO₄, and it is known for its role as an intermediate in the production of more complex molecules. Its cyano group contributes to its versatility, enabling reactions such as nucleophilic additions and cyclizations. Meanwhile, the dimethoxy substituents enhance its solubility in organic solvents, making it a valuable reagent in laboratory settings. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to minimize environmental impact.

One of the most common queries related to Methyl 2-cyano-4,5-dimethoxybenzoate revolves around its spectroscopic data, including NMR and IR spectra. These analytical tools are essential for identifying and characterizing the compound in research and quality control processes. Additionally, its stability under various conditions is a frequent topic of discussion, as it influences storage and handling protocols. The compound's melting point and solubility profile are also critical for practical applications, particularly in pharmaceutical formulations.

In the context of drug discovery, Methyl 2-cyano-4,5-dimethoxybenzoate serves as a building block for the synthesis of bioactive molecules. Its structural motifs are found in compounds with potential therapeutic effects, such as antioxidant and anti-inflammatory agents. This has led to increased demand for high-purity batches, driving innovations in purification techniques. Furthermore, the rise of computational chemistry has enabled researchers to predict its reactivity and optimize synthetic routes, reducing trial-and-error experimentation.

The market for Methyl 2-cyano-4,5-dimethoxybenzoate is influenced by trends in custom synthesis and contract manufacturing. Companies specializing in fine chemicals often highlight its availability and customization options to attract clients. Environmental regulations and the push for sustainable practices have also shaped its production processes, with an emphasis on reducing waste and energy consumption. As a result, suppliers are increasingly adopting green solvents and catalytic methods to meet these standards.

Another area of interest is the compound's role in material science. Its aromatic core and functional groups make it a candidate for designing advanced polymers and coatings. Researchers are exploring its potential in photovoltaic materials and organic electronics, where its electronic properties could be harnessed for innovative applications. This interdisciplinary appeal underscores its importance beyond traditional chemical synthesis.

For those seeking Methyl 2-cyano-4,5-dimethoxybenzoate suppliers, factors such as purity levels, packaging options, and regulatory compliance are critical considerations. The compound is typically available in laboratory-scale quantities, but bulk orders can be negotiated for industrial-scale projects. Certificates of analysis (CoA) and safety data sheets (SDS) are standard documentation provided by reputable suppliers to ensure transparency and compliance.

In summary, Methyl 2-cyano-4,5-dimethoxybenzoate (CAS No. 59084-71-8) is a multifaceted compound with significant relevance in synthetic chemistry, pharmaceuticals, and material science. Its unique structure and reactivity continue to inspire research and innovation, making it a staple in modern chemical laboratories. As industries evolve toward sustainability and efficiency, the compound's role is expected to expand, further solidifying its position in the chemical landscape.